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Introduction

DDO0-2213 is a potent and orally bioavailable small molecule inhibitor of the protein-protein
interaction between WD repeat-containing protein 5 (WDRS5) and Mixed Lineage Leukemia 1
(MLL1).[1] This interaction is crucial for the histone methyltransferase activity of the MLL1
complex, which is frequently dysregulated in certain types of cancer, particularly in MLL-
rearranged leukemias. By disrupting the WDR5-MLL1 interaction, DDO-2213 selectively
inhibits the proliferation of cancer cells harboring MLL translocations and induces apoptosis.

Flow cytometry is a powerful and widely used technique for the quantitative analysis of
apoptosis at the single-cell level. This application note provides detailed protocols for assessing
apoptosis in cancer cell lines, such as the human acute myeloid leukemia cell line MV4-11,
following treatment with DDO-2213. The primary methods covered are Annexin V and
Propidium lodide (PI) staining to detect early and late-stage apoptosis, and a fluorometric
assay to measure the activity of effector caspases-3/7.
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Mechanism of Action: DDO-2213-Induced Apoptosis

DDO0-2213 functions by inhibiting the WDR5-MLL1 protein-protein interaction, which is
essential for the enzymatic activity of the MLL1 histone methyltransferase complex. This
inhibition leads to a reduction in the methylation of histone H3 at lysine 4 (H3K4me), a critical
mark for active gene transcription. The downstream effects of WDR5-MLL1 inhibition include
the p53-dependent activation of apoptosis, ultimately leading to the activation of executioner
caspases like caspase-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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